Cas no 11077-59-1 (Tris(cyclopentadienyl)praseodymium)

• Product Name: Tris(cyclopentadienyl)praseodymium
• CAS No: 11077-59-1
• MF: C₁₅H₁₅Pr
• MW: 336.187258005142
• CID: 86465
• PubChem ID: 82769
• Update Time: 2025-05-24

Tris(cyclopentadienyl)praseodymium Chemical and Physical Properties

Names and Identifiers

• Tris(cyclopentadienyl)praseodymium
• Praseodymium (III) tris(cyclopentadienyl)
• Tricyclopentadienyl praseodymium
• TRIS(CYCLOPENTADIENYL)PRASEODYMIUM,99.9
• TRIS(CYCLOPENTADIENYL)PRASEODYMIUM: (REO)
• TRIS(CYCLOPENTADIENYL)PRASEOYMIUM
• tris(eta5-2,4-cyclopentadien-1-yl)praseodymium
• TRIS(CYCLOPENTADIENYL)PRASEODYMIUM(III)
• Praseodymium, tris(eta(5)-2,4-cyclopentadien-1-yl)-
• TRIS(CYCLOPENTADIENYL)PRASEODYMIUM, 99.9
• TRIS(CYCLOPENTADIENYL)PRASEODYMIUM: 99.9% (REO)
• TRIS(CYCLOPENTADIENYL)PRASEODYMIUM (99.9%-PR) (REO)
• Praseodymium, tris(eta5-2,4-cyclopentadien-1-yl)-
• EINECS 234-298-0
• 11077-59-1
• cyclopenta-1,3-diene;praseodymium(3+)

• Inchi： 1S/3C5H5.Pr/c3*1-2-4-5-3-1;/h3*1-5H;/q3*-1;+3
• InChI Key： CTHYOYODNXUAHW-UHFFFAOYSA-N
• SMILES： [Pr+3].[CH-]1C=CC=C1.[CH-]1C=CC=C1.[CH-]1C=CC=C1

Computed Properties

• Exact Mass: 239.18000
• Monoisotopic Mass: 336.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Yellow green crystalline powder
• Melting Point: 420 °C(lit.)
• Boiling Point: 220°C 0,01mm
• Flash Point: 220°C/0.01mm subl.
• PSA: 0.00000
• LogP: 4.48080
• Sensitiveness: Air & Moisture Sensitive
• Solubility: Not available

Tris(cyclopentadienyl)praseodymium Security Information

• Hazardous Material transportation number：UN 3395 4
• WGK Germany：3
• Hazard Category Code： 11-14/15
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：4.1
• Risk Phrases：R11
• Packing Group：III
• Safety Term：4.1
• HazardClass：4.1
• PackingGroup：III
• Storage Condition：Freezer (-20 ° C)

Additional information on Tris(cyclopentadienyl)praseodymium

Tris(cyclopentadienyl)praseodymium: A Comprehensive Overview

Tris(cyclopentadienyl)praseodymium (CAS No. 11077-59-1) is a rare-earth metal complex that has garnered significant attention in the fields of materials science, catalysis, and magnetic research. This compound, also known as PrCp3, is a trivalent praseodymium complex with three cyclopentadienyl (Cp) ligands. Its unique electronic structure and coordination geometry make it a fascinating subject for both fundamental studies and practical applications.

The synthesis of Tris(cyclopentadienyl)praseodymium typically involves the reaction of praseodymium halides with cyclopentadienyl ligands under controlled conditions. Recent advancements in synthetic methodologies have enabled the production of highly pure samples, which are crucial for exploring its properties in detail. The compound exhibits a trigonal prism-like geometry, with the Cp ligands arranged symmetrically around the praseodymium center. This arrangement contributes to its distinctive electronic and magnetic characteristics.

One of the most notable features of Tris(cyclopentadienyl)praseodymium is its magnetic behavior. Studies have shown that the compound displays strong magnetic anisotropy, making it a promising candidate for use in advanced magnetic materials. Researchers have recently explored its potential in spintronics applications, where its ability to maintain stable magnetic states at elevated temperatures could be advantageous. Additionally, the compound's electronic configuration allows for tunable magnetic properties, which can be further optimized through ligand modification.

The catalytic activity of Tris(cyclopentadienyl)praseodymium has also been a focal point of recent investigations. Its ability to facilitate various organic transformations, such as olefin polymerization and hydrogenation reactions, has been extensively studied. Recent findings suggest that the compound can act as an efficient catalyst for these reactions under mild conditions, offering a potential alternative to traditional transition metal catalysts. The stability and reusability of PrCp3 in these processes further enhance its appeal for industrial applications.

In terms of optical properties, Tris(cyclopentadienyl)praseodymium exhibits strong absorption bands in the visible region of the electromagnetic spectrum. This characteristic makes it a candidate for use in optical devices, such as sensors and filters. Recent research has focused on leveraging these properties for the development of novel optical materials with tailored absorption profiles.

The environmental impact and sustainability aspects of Tris(cyclopentadienyl)praseodymium are also gaining attention. Researchers are exploring methods to minimize waste generation during its synthesis and maximize its recyclability in catalytic processes. These efforts align with broader trends toward greener chemistry and sustainable materials development.

In conclusion, Tris(cyclopentadienyl)praseodymium (CAS No. 11077-59-1) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique electronic, magnetic, and catalytic properties continue to drive innovative research, while advancements in synthesis and application development ensure its relevance in both academic and industrial settings.